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Compound of Interest

Compound Name: 3-cyclopropyl-4-nitro-1H-indazole

Cat. No.: B12977790

Get Quote

Technical Guide & Whitepaper

Executive Summary
3-cyclopropyl-4-nitro-1H-indazole is a high-value heterocyclic scaffold used primarily as a

precursor to 3-cyclopropyl-1H-indazol-4-amine (CAS: 1360915-89-4). The molecule features a

"peri-interaction" between the C3-cyclopropyl group and the C4-nitro group, creating a unique

steric and electronic environment that influences its reactivity, solubility, and binding affinity in

medicinal chemistry applications. This guide details its structural dynamics, validated synthetic

pathways, and analytical characterization.

Structural & Electronic Dynamics
The indazole core is a bioisostere of the indole ring, offering improved metabolic stability and

distinct hydrogen-bonding capabilities. The specific substitution pattern at C3 and C4

introduces significant steric strain.

Tautomeric Equilibrium
Like unsubstituted indazoles, this molecule exists in a tautomeric equilibrium between the
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and

forms.[1]

Thermodynamic Stability: The

-tautomer is thermodynamically favored (>95% population) in solution (DMSO-

, CDCl

) due to the preservation of aromaticity in the benzene ring.

Bond Lengths: In the

form, the N1-N2 bond exhibits single-bond character, while the C3-N2 bond has double-bond
character.

The "Peri" Steric Clash (C3 vs. C4)
The defining structural feature of this molecule is the steric repulsion between the C3-

cyclopropyl ring and the C4-nitro group.

Conformational Locking: The cyclopropyl group is a rigid, bulky substituent. The adjacent

nitro group (at C4) is forced out of coplanarity with the benzene ring to relieve steric strain.

Electronic Consequences: This deplanarization reduces the resonance withdrawal of the

nitro group from the aromatic ring, making the C4-nitro group slightly more electron-rich (and

harder to reduce) compared to a non-sterically hindered nitro group.

Graphviz: Tautomerism & Steric Analysis
The following diagram illustrates the tautomeric forms and the steric interaction zones.[2]
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Figure 1: Tautomeric equilibrium and the structural consequence of the C3-C4 steric clash.

Synthetic Pathways
Constructing the 3,4-disubstituted indazole core requires bypassing the inherent directing

effects of the benzene ring. The most robust method is a de novo cyclization rather than

functionalizing a pre-formed indazole.

Route A: The Fluorophenyl Ketone Cyclization
(Recommended)
This route is preferred for its regioselectivity and scalability. It utilizes a nucleophilic aromatic

substitution (

) followed by condensation.

Starting Material:2-Fluoro-3-nitrobenzoic acid.

Activation: Conversion to the Weinreb amide (using EDCI/HOBt, N,O-

dimethylhydroxylamine).

Acylation: Reaction with Cyclopropylmagnesium bromide (Grignard) to form 2-fluoro-3-

nitrophenyl cyclopropyl ketone.

Cyclization: Treatment with Hydrazine Hydrate (
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) in ethanol/THF. The hydrazine displaces the labile fluorine (

) and condenses with the ketone to close the pyrazole ring.

Route B: C3-Iodination & Suzuki Coupling
This route is viable if 4-nitroindazole is already available but suffers from lower yields due to the

steric hindrance at C3 during the coupling step.

Iodination: 4-nitroindazole +

/KOH

3-iodo-4-nitro-1H-indazole.

Protection: THP or SEM protection of N1.

Coupling: Suzuki-Miyaura coupling with Cyclopropylboronic acid (

,

).

Graphviz: Synthetic Workflow (Route A)
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Figure 2: Validated synthetic route via 2-fluoro-3-nitrophenyl ketone cyclization.

Analytical Characterization Protocols
To validate the structure, researchers must confirm the regiochemistry (N1 vs N2) and the

integrity of the cyclopropyl ring.
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Nuclear Magnetic Resonance (NMR)
H NMR (DMSO-

, 400 MHz):

Indazole NH: Broad singlet

13.0–13.8 ppm (confirms

tautomer).

Aromatic H5/H6/H7: The H5 proton (ortho to nitro) will appear as a doublet around

7.8–8.0 ppm. It is deshielded by the nitro group, but less so than in 4-nitroindazole due to
the "twist" effect described in Section 2.2.

Cyclopropyl Methine (CH): Multiplet at

2.5–2.8 ppm.

Cyclopropyl Methylene (CH

): Two distinct multiplets at

0.9–1.2 ppm (4H total), characteristic of the rigid ring.

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).

Parent Ion:

. Calculate exact mass for C

H

N

O

: 204.07.
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Fragmentation Pattern: Loss of

(M-46) is a common fragmentation pathway.

Infrared Spectroscopy (FT-IR)
N-H Stretch: 3100–3400 cm

(broad).

NO

Stretch: Asymmetric (~1530 cm

) and Symmetric (~1350 cm

). Note: The frequency may shift slightly due to the loss of coplanarity.

Applications in Drug Discovery
This molecule is rarely the final drug; it is a scaffold intermediate.

Reduction to Amine: The primary utility is the reduction of the nitro group (

, Pd/C or Fe/NH

Cl) to yield 4-amino-3-cyclopropyl-1H-indazole.

Kinase Inhibition: The 4-amino group serves as a hinge binder (often converted to an amide

or urea), while the 3-cyclopropyl group fills the hydrophobic "gatekeeper" pocket in kinases

such as FGFR (Fibroblast Growth Factor Receptor) or VEGFR.

HCV Inhibitors: Used in the synthesis of NS5B polymerase inhibitors where the indazole

core mimics the nucleobase.

Data Summary Table
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Property Value / Description

Molecular Formula

C

H

N

O

Molecular Weight 203.20 g/mol

Predicted LogP ~2.1 (Moderate Lipophilicity)

Key Reactivity
Nitro reduction, N1-alkylation, Electrophilic

aromatic substitution (C5/C7)

Storage

Hygroscopic; Store at -20°C under inert

atmosphere (Ar/N

)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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